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Compound of Interest

Compound Name: GLG-801

Cat. No.: B1192756 Get Quote

For Research Use Only (RUO). Not for use in diagnostic procedures.

Introduction
GLG-801 is a novel, long-acting synthetic peptide analog of glucagon-like peptide-1 (GLP-1). It

functions as a selective agonist for the GLP-1 receptor (GLP-1R), a class G protein-coupled

receptor. Activation of GLP-1R in pancreatic β-cells is known to stimulate glucose-dependent

insulin secretion. Furthermore, GLG-801 has demonstrated effects on downstream signaling

pathways that regulate cellular metabolism and survival. These notes provide guidelines for the

preclinical in vitro and in vivo application of GLG-801.

Mechanism of Action: GLP-1R Signaling
Upon binding to the GLP-1 receptor, GLG-801 initiates a signaling cascade that is primarily

mediated by the activation of adenylyl cyclase and the subsequent increase in intracellular

cyclic AMP (cAMP). This leads to the activation of Protein Kinase A (PKA) and Exchange

protein activated by cAMP (Epac2), which ultimately culminates in the potentiation of glucose-

stimulated insulin secretion from pancreatic β-cells.
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Cell Preparation

Treatment

Detection

1. Seed INS-1E cells
in 96-well plate

2. Culture for 24h

3. Starve cells in
serum-free media (2h)

4. Add IBMX (PDE inhibitor)

5. Add GLG-801 dilutions
(0.01 nM to 1 µM)

6. Incubate for 30 min
at 37°C

7. Lyse cells

8. Perform cAMP HTRF Assay
(as per manufacturer's kit)

9. Read fluorescence
on plate reader
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To cite this document: BenchChem. [GLG-801: Application Notes and Protocols for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192756#glg-801-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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